Cas no 2228995-58-0 (5-1-(aminooxy)-2-methylpropan-2-yl-3-methoxybenzene-1,2-diol)

• Product Name: 5-1-(aminooxy)-2-methylpropan-2-yl-3-methoxybenzene-1,2-diol
• CAS No: 2228995-58-0
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5980338
• PubChem ID: 165858226
• Update Time: 2025-06-03

5-1-(aminooxy)-2-methylpropan-2-yl-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminooxy)-2-methylpropan-2-yl-3-methoxybenzene-1,2-diol
• EN300-1798710
• 2228995-58-0
• 5-[1-(aminooxy)-2-methylpropan-2-yl]-3-methoxybenzene-1,2-diol

• Inchi： 1S/C11H17NO4/c1-11(2,6-16-12)7-4-8(13)10(14)9(5-7)15-3/h4-5,13-14H,6,12H2,1-3H3
• InChI Key： IITHBOIFYJRZLC-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=C(C(=C(C=1)OC)O)O)N

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 5-1-(aminooxy)-2-methylpropan-2-yl-3-methoxybenzene-1,2-diol

Research Briefing on 5-1-(aminooxy)-2-methylpropan-2-yl-3-methoxybenzene-1,2-diol (CAS: 2228995-58-0)

The compound 5-1-(aminooxy)-2-methylpropan-2-yl-3-methoxybenzene-1,2-diol (CAS: 2228995-58-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including an aminooxy group and a methoxybenzene-diol backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Preliminary in vitro studies have demonstrated its ability to modulate the activity of certain oxidoreductases, which are implicated in inflammatory and neurodegenerative diseases. The presence of the aminooxy group is believed to contribute to its high affinity for these enzymes, making it a valuable candidate for further investigation.

In addition to its enzymatic inhibition properties, 5-1-(aminooxy)-2-methylpropan-2-yl-3-methoxybenzene-1,2-diol has also been explored for its antioxidant capabilities. The diol moiety in its structure is thought to play a critical role in scavenging reactive oxygen species (ROS), thereby offering potential therapeutic benefits in conditions associated with oxidative stress, such as cardiovascular diseases and cancer. Recent findings suggest that this compound exhibits superior antioxidant activity compared to traditional antioxidants like ascorbic acid.

The synthesis of this compound has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on optimizing the introduction of the aminooxy group. These advancements are crucial for scaling up production and facilitating further preclinical and clinical studies. Researchers have also employed computational modeling to predict the compound's pharmacokinetic properties, which indicate favorable absorption and distribution profiles.

Despite these promising findings, challenges remain in fully elucidating the compound's safety and efficacy profiles. Current studies are underway to assess its toxicity and potential side effects in animal models. Additionally, efforts are being made to explore its potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, 5-1-(aminooxy)-2-methylpropan-2-yl-3-methoxybenzene-1,2-diol (CAS: 2228995-58-0) represents a promising avenue for future drug development. Its unique structural attributes and multifaceted biological activities make it a compelling subject for ongoing research. Further studies are needed to fully unlock its therapeutic potential and translate these findings into clinical applications.